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Compound of Interest

Compound Name: 4-Bromo-2-methylbenzoic acid

Cat. No.: B1266583 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-methylbenzoic Acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 4-Bromo-2-methylbenzoic acid, including operational and disposal

plans.

Chemical Identifier:

Name: 4-Bromo-2-methylbenzoic acid

CAS Number: 68837-59-2

Molecular Formula: C8H7BrO2

Hazard Identification and Classification
4-Bromo-2-methylbenzoic acid is classified as a hazardous substance. It is crucial to be

aware of its potential health effects to ensure proper handling.

GHS Hazard Statements:

H301: Toxic if swallowed[1][2][3]
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H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1]

Signal Word: Danger[1][2][3]

Hazard Pictograms:

Pictogram Hazard Class

alt text Acute toxicity (oral)

alt text
Skin Irritation, Eye Irritation, Respiratory

Irritation

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Bromo-2-
methylbenzoic acid to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Chemical safety goggles or a

face shield.

Must be compliant with EN166

(EU) or NIOSH (US)

standards.[3]

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

generally suitable for incidental

splashes. For more extensive

handling, consult the glove

manufacturer's compatibility

chart.[4]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

A chemically resistant apron

may be necessary for larger

quantities.[5]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

Required if working in a poorly

ventilated area or if dust is

generated.[2]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents and

maintain the integrity of the chemical.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid generating dust.[6]

Do not eat, drink, or smoke in the handling area.[1][2][3]

Wash hands thoroughly after handling.[1][2][3]

Avoid contact with skin and eyes.[3]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[2]

Store locked up.[1][2][3]

Accidental Release and Disposal Measures
In the event of a spill or the need for disposal, follow these procedures to mitigate hazards and

protect the environment.

Accidental Release:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE and prevent the spread of the material.

Clean-up: Carefully sweep up the solid material and place it into a suitable, labeled container

for disposal. Avoid generating dust.[1]

Disposal:

Dispose of the chemical and any contaminated materials in accordance with local, state, and

federal regulations.

The substance should be disposed of by a licensed professional waste disposal service.

Do not allow the chemical to enter drains or waterways.[7]

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure

Ingestion

If swallowed, immediately call a poison center or

doctor. Rinse mouth. Do NOT induce vomiting.

[1][2][3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[2][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice.[1][2]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical attention.[1][2]

Logical Workflow for Handling 4-Bromo-2-
methylbenzoic Acid
The following diagram illustrates the procedural flow for safely handling this chemical from

preparation to disposal.
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Caption: Workflow for Safe Handling of 4-Bromo-2-methylbenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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